7-Chloro-2-(2-(dimethylamino)ethyl)-1-(4-isopropylphenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-2-[2-(dimethylamino)ethyl]-6-methyl-1-(4-propan-2-ylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C25H27ClN2O3/c1-14(2)16-6-8-17(9-7-16)22-21-23(29)18-13-19(26)15(3)12-20(18)31-24(21)25(30)28(22)11-10-27(4)5/h6-9,12-14,22H,10-11H2,1-5H3
• InChI Key: VVFQUJHOPVYINM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=O)C3=C(O2)C(=O)N(C3C4=CC=C(C=C4)C(C)C)CCN(C)C
• Molecular Formula: C25H27ClN2O3
• Molecular Weight: 438.9 g/mol
• CAS No.: 886141-54-4

Description

7-Chloro-2-(2-(dimethylamino)ethyl)-1-(4-isopropylphenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C25H27ClN2O3 and its molecular weight is 438.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis Approaches : A method has been developed for synthesizing a range of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrol-3,9-diones, which offers a broad spectrum of derivatives through the reaction of methyl o-hydroxybenzoylpyruvate with N,N-dimethylethylenediamine and aromatic aldehydes. This synthesis route provides significant versatility in creating various derivatives of the target compound (R. Vydzhak & S. Y. Panchishyn, 2010).

• Cytotoxic Activity : Derivatives of 4-dimethylaminomethylene-6-methyl-4H-pyrano[4,3-b]quinoline-1,3-dione, including those related to the target compound, have shown potent cytotoxic properties against various cancer cell lines, indicating potential applications in cancer research and therapy. These derivatives exhibit growth inhibitory properties against murine P388 leukemia, Lewis lung carcinoma (LLTC), and human Jurkat leukemia cell lines (L. Deady et al., 2003).

• Chemical Transformations and Applications : Research on the chemical transformation of related compounds has led to the synthesis of new classes of compounds with potential applications in material science and medicinal chemistry. For example, the synthesis of thio- and furan-fused heterocycles has been reported, highlighting the versatility of the compound's derivatives in generating novel fused ring systems with possible applications in drug development and material synthesis (Merve Ergun et al., 2014).